3-Bromophenacyl azide

• Molecular Formula: C8H6BrN3O
• Molecular Weight: 240.06 g/mol
• IUPAC Name: 2-azido-1-(3-bromophenyl)ethanone
• InChI: InChI=1S/C8H6BrN3O/c9-7-3-1-2-6(4-7)8(13)5-11-12-10/h1-4H,5H2
• InChI Key: HOXWVWHSGYLUII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)CN=[N+]=[N-]

Description

3-Bromophenacyl azide is a useful research compound. Its molecular formula is C8H6BrN3O and its molecular weight is 240.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 20.2 g (73 mmol) of 3-bromophenacyl bromide and 5.42 g (83 mmol) of sodium azide was stirred at RT for 90 min in methanol. The solvent was removed under reduced pressure and the crude product was partitioned between ethyl acetate (200 ml) and water (100 mL). The organic layer was separated, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to afford the title compound (17.4 g, 99%) as a light yellow solid. 1H NMR (400 MHz, d6-DMSO): δ 8.10 (d, J=1.0, 1H), 7.90–7.97 (m, 2H), 7.22 (t, J=7.9, 1H), 4.93 (s, 2H).